2-(3,5-dimethylphenyl)-4-nitro-1H-isoindole-1,3(2H)-dione

• Molecular Formula: C16H12N2O4
• Molecular Weight: 296.28 g/mol
• IUPAC Name: 2-(3,5-dimethylphenyl)-4-nitroisoindole-1,3-dione
• InChI: InChI=1S/C16H12N2O4/c1-9-6-10(2)8-11(7-9)17-15(19)12-4-3-5-13(18(21)22)14(12)16(17)20/h3-8H,1-2H3
• InChI Key: CANIGTVETAAYHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C(=O)C3=C(C2=O)C(=CC=C3)[N+](=O)[O-])C

Description

2-(3,5-dimethylphenyl)-4-nitro-1H-isoindole-1,3(2H)-dione: is a chemical compound with an intriguing structure. Let’s break it down:

Name: this compound

IUPAC Name: 2-(3,5-dimethylphenyl)-4-nitroisoindole-1,3-dione

Molecular Formula: CHNO

Molecular Weight: 296.28 g/mol

Preparation Methods

Synthetic Routes::

Reaction with Urea or Potassium Thiocyanate:

Ethyl Acetoacetate Reaction:

Industrial Production:: Unfortunately, specific industrial production methods for this compound are not widely documented.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: These reactions yield various derivatives, including dihydropyrimidinediones and their 2-thio analogues .

Scientific Research Applications

Pharmaceuticals: The pyrimidine skeleton found in this compound is common in pharmaceuticals.

Fungicides and Herbicides: Similar heterocyclic systems are used in fungicides and herbicides.

Mechanism of Action

The exact mechanism of action for this compound remains an active area of research. It likely interacts with specific molecular targets and pathways, but further studies are needed.